2-(3-Methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile
Description
“2-(3-Methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile” is a chemical compound with the molecular formula C15H12N2O2 and a molecular weight of 252.27 . It is a research-use-only product .
Molecular Structure Analysis
The molecular structure of “2-(3-Methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile” consists of 15 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-(3-Methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile, focusing on six unique applications:
Pharmaceutical Development
2-(3-Methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile: is a compound of interest in pharmaceutical research due to its potential bioactivity. Researchers are exploring its use as a scaffold for developing new drugs, particularly those targeting neurological disorders and inflammatory diseases. Its unique structure allows for modifications that can enhance its efficacy and reduce side effects .
Catalysis in Organic Synthesis
This compound is also being studied for its role as a catalyst in organic synthesis. Its ability to facilitate various chemical reactions, such as Michael additions and cyclizations, makes it valuable in the synthesis of complex organic molecules. This application is crucial for developing new materials and pharmaceuticals .
Material Science
In material science, 2-(3-Methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile is investigated for its potential use in creating novel polymers and nanomaterials. Its chemical properties allow it to act as a building block for materials with unique mechanical and electronic properties, which can be used in various technological applications .
Agricultural Chemistry
The compound is also being explored for its potential use in agricultural chemistry. Researchers are investigating its effectiveness as a pesticide or herbicide, leveraging its bioactive properties to develop more efficient and environmentally friendly agricultural chemicals .
Biological Imaging
In the field of biological imaging, 2-(3-Methoxyphenyl)-3-oxo-3-(pyridin-3-yl)propanenitrile is studied for its potential as a fluorescent probe. Its ability to bind to specific biological targets and emit fluorescence makes it useful for imaging and tracking biological processes at the cellular level .
Environmental Chemistry
Lastly, this compound is being researched for its applications in environmental chemistry. Its potential to act as a sensor for detecting pollutants and its role in the degradation of harmful substances are areas of active investigation. This application is crucial for developing new methods to monitor and improve environmental health .
properties
IUPAC Name |
2-(3-methoxyphenyl)-3-oxo-3-pyridin-3-ylpropanenitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O2/c1-19-13-6-2-4-11(8-13)14(9-16)15(18)12-5-3-7-17-10-12/h2-8,10,14H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCPHNIQTZVUASN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(C#N)C(=O)C2=CN=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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